Cas no 1806171-63-0 (4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806171-63-0
• MF: C₈H₃F₈NO₂
• MW: 297.102150201797
• CID: 4832769
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO2/c9-6(10)3-2(19-8(14,15)16)1-17-5(4(3)18)7(11,12)13/h1,6,18H
• InChI Key： QMWCXZJLIJJYLF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by the CAS number CAS No. 1806171-63-0, is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This pyridine derivative has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Features and Synthesis

The molecule's structure is characterized by a pyridine ring with multiple substituents, including a difluoromethyl group at position 4, a hydroxyl group at position 3, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2. These substituents contribute to the compound's electronic properties and reactivity. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in fluorination techniques have enabled more efficient and selective syntheses of such highly fluorinated pyridines.

Biological Activity and Applications

Research has demonstrated that 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibits potent biological activity across various assays. For instance, studies have shown its efficacy as an herbicide, where it selectively inhibits plant growth without adversely affecting non-target species. Additionally, this compound has shown promise in antiviral applications, particularly against influenza viruses. The hydroxyl and trifluoromethoxy groups play pivotal roles in these activities by enhancing hydrogen bonding capabilities and stabilizing the molecule's interactions with target proteins.

Recent Research Findings

Recent studies have explored the potential of this compound in the development of new drug candidates. For example, researchers have investigated its role as a lead compound for anti-cancer therapies due to its ability to modulate key cellular pathways. Furthermore, advancements in computational chemistry have allowed for precise modeling of this compound's interactions with biological targets, providing deeper insights into its mechanism of action.

Environmental Impact and Safety Considerations

While the compound exhibits significant potential in various applications, its environmental impact remains a critical consideration. Studies have been conducted to assess its biodegradability and toxicity levels. Results indicate that under controlled conditions, the compound demonstrates moderate biodegradability; however, further research is required to fully understand its long-term environmental effects.

Future Directions

The future of CAS No. 1806171-63-0 lies in exploring its versatility across diverse applications while ensuring sustainability and safety. Collaborative efforts between chemists, biologists, and environmental scientists are essential to unlock its full potential while minimizing ecological risks.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a compelling example of how advanced chemical synthesis can yield molecules with multifaceted applications. As research continues to uncover new insights into its properties and uses, this compound stands poised to make significant contributions across various industries.